2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[3-(2,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C25H25N3O2S2/c1-15(2)18-7-5-6-8-19(18)26-22(29)14-32-25-27-20-11-12-31-23(20)24(30)28(25)21-10-9-16(3)13-17(21)4/h5-13,15H,14H2,1-4H3,(H,26,29)
• InChI Key: TYDDXBPNPCPTAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=CC=C4C(C)C)C
• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol

Description

2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.61. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Crystal Structure Analysis

Studies on compounds structurally related to 2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide have focused on their crystal structures. For instance, crystal structures of various 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides reveal that these molecules exhibit a folded conformation with significant inclination between the pyrimidine and benzene rings (Subasri et al., 2017).

2. Inhibitory Activity on Enzymes

Some derivatives of the thieno[2,3-d]pyrimidine class have been investigated for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). A study found that a compound in this class was the most potent known dual inhibitor of human TS and human DHFR, suggesting potential applications in cancer treatment (Gangjee et al., 2008).

3. Antimicrobial Activity

Certain pyrimidine derivatives have shown promising results in antimicrobial activity studies. For example, amino-N-(4-(4-chloro-phenyl)-6-(3,4-dimethyl-phenyl)-pyrimidin-2-yl)-benzensulfonamide was found to have significant antibacterial and antifungal activities, indicating potential for pharmaceutical applications in fighting infections (Nunna et al., 2014).

4. Anticancer Properties

Research on thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has revealed their potential in anticancer therapy. Some of these compounds displayed potent anticancer activity against various human cancer cell lines, comparable to established chemotherapeutics like doxorubicin (Hafez & El-Gazzar, 2017).